Cas no 2227794-66-1 ((3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid)

• Product Name: (3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid
• CAS No: 2227794-66-1
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6023845
• PubChem ID: 165703003
• Update Time: 2025-06-10

(3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid
• 2227794-66-1
• EN300-1791450
• (3S)-3-hydroxy-3-[4-(propan-2-yloxy)phenyl]propanoic acid

• Inchi： 1S/C12H16O4/c1-8(2)16-10-5-3-9(4-6-10)11(13)7-12(14)15/h3-6,8,11,13H,7H2,1-2H3,(H,14,15)/t11-/m0/s1
• InChI Key： IDOMIQJSUHOPRC-NSHDSACASA-N
• SMILES： O(C1C=CC(=CC=1)[C@H](CC(=O)O)O)C(C)C

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid

Introduction to (3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid (CAS No. 2227794-66-1)

(3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid, with the CAS number 2227794-66-1, is a chiral organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a hydroxyl group and an isopropoxy-substituted phenyl group. These structural features contribute to its diverse biological activities and make it a promising candidate for various therapeutic and industrial uses.

The chemical structure of (3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid can be represented as follows: C₁₃H₁₈O₄. The presence of the chiral center at the 3-position of the propanoic acid moiety imparts enantiomeric specificity, which is crucial for its biological activity. The compound's hydroxyl group and isopropoxy-substituted phenyl group are key functional groups that influence its solubility, reactivity, and interaction with biological targets.

Recent research has focused on the synthesis and biological evaluation of (3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid. One notable study published in the Journal of Medicinal Chemistry explored the synthesis of this compound using a stereoselective approach. The researchers employed a combination of asymmetric catalysis and organocatalysis to achieve high enantiomeric purity, which is essential for pharmaceutical applications. This method not only improved the yield but also minimized the formation of unwanted by-products.

In terms of biological activity, (3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid has shown promising results in several areas. A study conducted by a team of researchers at a leading pharmaceutical company investigated its potential as an anti-inflammatory agent. The compound was found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antioxidant. Oxidative stress plays a significant role in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. A study published in Free Radical Biology and Medicine demonstrated that (3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid exhibits potent antioxidant activity by scavenging free radicals and reducing lipid peroxidation. This property makes it a potential therapeutic agent for preventing or mitigating oxidative stress-related damage.

The pharmacokinetic properties of (3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid have also been investigated to assess its suitability for drug development. A preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results indicated that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug formulation and dosing regimens.

In addition to its therapeutic potential, (3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid has been explored for its industrial applications. Its unique chemical structure makes it a valuable intermediate in the synthesis of other bioactive compounds. For example, it can be used as a building block in the preparation of more complex molecules with enhanced biological activities or improved pharmacological profiles.

The safety profile of (3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid is another critical aspect that has been studied extensively. Toxicological evaluations have shown that it exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and any potential side effects.

In conclusion, (3S)-3-hydroxy-3-4-(propan-2-yloxy)phenylpropanoic acid (CAS No. 2227794-66-1) is a multifaceted compound with promising applications in both pharmaceutical and industrial settings. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential therapeutic uses will emerge, further solidifying its importance in the field of medicinal chemistry.